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Compound of Interest

Compound Name:
Methyl 4-amino-3,5-

dimethylbenzoate

Cat. No.: B1311991 Get Quote

An In-depth Technical Guide to the Chemical Properties of Methyl 4-amino-3,5-
dimethylbenzoate

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for Methyl 4-amino-3,5-dimethylbenzoate (CAS

No: 3095-48-5). This compound serves as a valuable intermediate in organic synthesis and

holds potential for applications in drug discovery and development.[1] The information is

intended for researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties
The fundamental physical and chemical properties of Methyl 4-amino-3,5-dimethylbenzoate
are summarized in the table below. These properties are crucial for its handling, storage, and

application in experimental settings.
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Property Value Reference

CAS Number 3095-48-5 [1][2]

Molecular Formula C₁₀H₁₃NO₂ [1]

Molar Mass 179.22 g/mol [1]

Melting Point 106-107 °C [1]

Boiling Point 331.3 ± 37.0 °C (Predicted) [1]

Density 1.105 ± 0.06 g/cm³ (Predicted) [1]

Mass Spectrum (m/z) 180.2 (M+1) [2]

Experimental Protocols
A detailed experimental protocol for the synthesis of Methyl 4-amino-3,5-dimethylbenzoate is

provided below. This procedure is based on the reduction of a nitro-substituted precursor.

Synthesis of Methyl 4-amino-3,5-dimethylbenzoate via
Reduction
This protocol details the synthesis from methyl 3,5-dimethyl-4-nitrobenzoate.

Materials:

Methyl 3,5-dimethyl-4-nitrobenzoate (10.0 g, 0.0478 mol)

Methanol (100 mL)

Iron powder (15.7 g, 0.2869 mol)

37% Hydrochloric acid (1.72 g, 0.0478 mol)

Celite™

Procedure:
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A solution of methyl 3,5-dimethyl-4-nitrobenzoate in methanol is prepared in a reaction

vessel and cooled to 0°C.[2]

Iron powder and 37% hydrochloric acid are sequentially added to the solution.[2]

The reaction mixture is then heated to 80°C and maintained at this temperature for 16 hours.

[2]

Upon completion, the mixture is cooled to room temperature.[2]

The cooled mixture is filtered through a Celite™ bed, and the filter cake is washed with

methanol.[2]

The filtrate is concentrated to dryness to yield the final product, Methyl 4-amino-3,5-
dimethylbenzoate, as an unpurified solid (7.8 g, 99% yield).[2]

Visualized Workflows and Relationships
The following diagrams illustrate the synthesis workflow and a general workflow for the

characterization of a chemical compound.

Synthesis Workflow for Methyl 4-amino-3,5-dimethylbenzoate
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Caption: A workflow diagram illustrating the synthesis of Methyl 4-amino-3,5-
dimethylbenzoate.
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General Workflow for Chemical Characterization
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Caption: A logical workflow for the general characterization of a synthesized chemical

compound.

Safety and Handling
Methyl 4-amino-3,5-dimethylbenzoate is known to be an irritant to the eyes and skin.[1] It is

advised to handle this chemical in a well-ventilated area and avoid inhaling its vapors.[1]

Standard personal protective equipment, including safety goggles and gloves, should be worn.

The compound should be stored away from fire, high temperatures, and oxidizing agents.[1]

For detailed safety information, it is recommended to consult the specific Safety Data Sheet

(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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